Cas no 1369876-61-8 (1-Chloro-2-ethyl-3-iodobenzene)

• Product Name: 1-Chloro-2-ethyl-3-iodobenzene
• CAS No: 1369876-61-8
• MF: C₈H₈ClI
• MW: 266.506593704224
• MDL: MFCD29092562
• CID: 4697525
• PubChem ID: 58977249
• Update Time: 2025-07-21

1-Chloro-2-ethyl-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-CHLORO-2-ETHYL-3-IODO-
• 1-Chloro-2-ethyl-3-iodobenzene

• MDL： MFCD29092562
• Inchi： 1S/C8H8ClI/c1-2-6-7(9)4-3-5-8(6)10/h3-5H,2H2,1H3
• InChI Key： RIJYLBIBFHWULW-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1CC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 0

Additional information on 1-Chloro-2-ethyl-3-iodobenzene

Comprehensive Guide to 1-Chloro-2-ethyl-3-iodobenzene (CAS No. 1369876-61-8): Properties, Applications, and Industry Insights

1-Chloro-2-ethyl-3-iodobenzene (CAS No. 1369876-61-8) is a halogenated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This organoiodine compound combines chlorine, ethyl, and iodine substituents on a benzene ring, offering versatile reactivity for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination. Its molecular formula C8H8ClI and weight of 266.51 g/mol make it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for halogenated benzene derivatives has surged, driven by their role in developing API intermediates (Active Pharmaceutical Ingredients). Researchers frequently search for "iodobenzene derivatives in drug discovery" or "chloro-ethyl-iodo benzene applications," reflecting industry interest. The compound’s meta-substitution pattern (1,2,3-arrangement) enhances steric control in catalytic reactions, a hot topic in precision synthesis methodologies.

From a synthetic chemistry perspective, 1-Chloro-2-ethyl-3-iodobenzene serves as a multifunctional building block. Its iodine atom facilitates palladium-catalyzed couplings, while the chlorine allows sequential functionalization—key for creating diverse chemical libraries. Laboratories often inquire about "storage conditions for iodinated aromatics" or "handling light-sensitive benzene derivatives," emphasizing practical considerations. The compound typically appears as a light-sensitive solid, requiring amber glass containers under inert atmospheres.

Environmental and regulatory trends also shape its applications. With growing focus on green chemistry, researchers explore atom-efficient halogen utilization—making 1369876-61-8 relevant for catalytic C-H activation studies. Searches like "sustainable aryl halide alternatives" or "iodine recovery in synthesis" align with this shift. Notably, the compound’s ethyl group introduces lipophilicity, useful in modifying drug bioavailability—a frequent query in medicinal chemistry forums.

Analytical characterization of CAS 1369876-61-8 involves GC-MS, HPLC, and NMR spectroscopy, with peaks at ~7.5 ppm (aromatic protons) in ¹H-NMR. Its thermal stability (decomposes >200°C) suits high-temperature reactions, a feature highlighted in "high-throughput screening" discussions. Suppliers often list it under "custom halogenated intermediates" or "aryl halides for catalysis," catering to niche markets.

Emerging applications include OLED materials and ligand design for transition-metal complexes. The heavy atom effect of iodine sparks interest in "phosphorescent material synthesis," while the ethyl group’s rotational freedom aids molecular flexibility studies. Patent analyses reveal its use in crop protection agents, linking to searches like "halogenated benzene pesticides."

In summary, 1-Chloro-2-ethyl-3-iodobenzene exemplifies how tailored halogenation enables molecular innovation. Its balanced reactivity and structural features address key challenges in small-molecule development, aligning with trends toward functional diversity and process optimization—making CAS 1369876-61-8 a compound to watch in advanced organic synthesis.